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Compound of Interest

2-(Chloromethyl)-1,8-
naphthyridine

cat. No.: B3322566

Compound Name:

2-(Chloromethyl)-1,8-naphthyridine: A Technical
Guide for Researchers

CAS Number: 147936-69-4 Molecular Formula: CaH7CIN2

This technical guide provides a comprehensive overview of 2-(Chloromethyl)-1,8-
naphthyridine, a heterocyclic compound of interest to researchers in medicinal chemistry and
drug development. Due to its reactive chloromethyl group, this molecule serves as a versatile
building block for the synthesis of more complex 1,8-naphthyridine derivatives, a class of
compounds known for a wide spectrum of biological activities.

Molecular Structure and Properties

The fundamental structure of 2-(Chloromethyl)-1,8-naphthyridine consists of a fused pyridine
ring system, specifically the 1,8-naphthyridine core, with a chloromethyl substituent at the 2-
position. This core structure is a well-established pharmacophore, and the chloromethyl group
provides a reactive handle for further chemical modifications.
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Property Value Source

Molecular Weight 178.62 g/mol Commercial Supplier Data
Purity >98% Commercial Supplier Data
Topological Polar Surface Area

(TPSA) 25.78 A2 Calculated

logP 2.3686 Calculated

Hydrogen Bond Acceptors 2 Calculated

Hydrogen Bond Donors 0 Calculated

Rotatable Bonds 1 Calculated

Synthesis and Reactivity

While a specific, detailed experimental protocol for the direct synthesis of 2-
(Chloromethyl)-1,8-naphthyridine is not readily available in the surveyed literature, a
plausible synthetic route can be proposed based on the known reactivity of related 1,8-
naphthyridine derivatives. A common strategy involves the functionalization of a pre-existing 2-
methyl-1,8-naphthyridine.

One potential pathway involves the radical halogenation of the methyl group, followed by
nucleophilic substitution if necessary. For instance, bromination of a methyl group on the 1,8-
naphthyridine ring has been reported using N-bromosuccinimide (NBS) with a radical initiator
like azobisisobutyronitrile (AIBN)[1]. A similar approach using a chlorinating agent could yield
the desired product.

Alternatively, the synthesis could proceed from 2-(hydroxymethyl)-1,8-naphthyridine, which
could then be converted to the chloromethyl derivative using a suitable chlorinating agent such
as thionyl chloride or phosphorus oxychloride.

The chloromethyl group is a reactive electrophilic site, making it susceptible to nucleophilic
substitution reactions. This allows for the introduction of a wide variety of functional groups,
including amines, thiols, and alkoxides, to generate a library of novel 1,8-naphthyridine
derivatives for biological screening.
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Caption: Proposed synthetic route to 2-(Chloromethyl)-1,8-naphthyridine.

Potential Biological Significance and Applications

The 1,8-naphthyridine scaffold is a "privileged structure” in medicinal chemistry, meaning it is a
common motif in biologically active compounds. Derivatives of 1,8-naphthyridine have
demonstrated a wide array of pharmacological activities, including:

e Anticancer: Various 1,8-naphthyridine derivatives have been investigated for their potential
as anticancer agents.[2]

» Antimicrobial: The 1,8-naphthyridine core is found in several antibacterial agents.[3][4][5]
o Anti-inflammatory: Certain derivatives have shown promise as anti-inflammatory compounds.

Given the established biological importance of the 1,8-naphthyridine nucleus, 2-
(Chloromethyl)-1,8-naphthyridine represents a valuable starting material for the development
of new therapeutic agents. Its reactivity allows for the systematic modification of the 2-position,
enabling structure-activity relationship (SAR) studies to optimize potency and selectivity for
various biological targets.

Spectroscopic Data
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Detailed, published spectroscopic data (NMR, IR, MS) for 2-(Chloromethyl)-1,8-
naphthyridine is not currently available in the public domain. Researchers synthesizing this
compound would need to perform full characterization. For comparison, the spectroscopic data
of related 1,8-naphthyridine derivatives are widely reported in the chemical literature.

Experimental Protocols

As a specific synthesis protocol for 2-(Chloromethyl)-1,8-naphthyridine is not available, a
general procedure for a related transformation is provided for illustrative purposes. The
following is a general method for the Vilsmeier-Haack cyclization to form a 2-chloro-1,8-
naphthyridine derivative, which showcases a common strategy for building the core ring
system.

Example Protocol: Synthesis of 2-chloro-1,8-naphthyridine-3-carbaldehyde[3][5]

To a stirred solution of N-(pyridin-2-yl)acetamide in dimethylformamide (DMF), phosphorus
oxychloride (POCIs) is added dropwise at a low temperature (e.g., 0-5 °C).

e The reaction mixture is then heated (e.g., to 90 °C) and maintained for a specified period.

o After completion of the reaction (monitored by TLC), the mixture is cooled and poured into
ice water.

o The resulting precipitate is collected by filtration, washed with water, and purified, typically by
recrystallization from a suitable solvent like ethanol.

This protocol illustrates a common method for constructing the 1,8-naphthyridine ring system,
which could be a starting point for further synthetic modifications towards 2-
(Chloromethyl)-1,8-naphthyridine.
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Caption: General workflow from synthesis to biological evaluation.
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Conclusion

2-(Chloromethyl)-1,8-naphthyridine is a chemical intermediate with significant potential for
the development of novel, biologically active molecules. While detailed synthetic and analytical
data for this specific compound are sparse in publicly available literature, its structural features
and the known importance of the 1,8-naphthyridine scaffold make it a compound of high
interest for researchers in drug discovery and organic synthesis. Further research into its
synthesis, reactivity, and biological properties is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. researchgate.net [researchgate.net]
o 2. researchgate.net [researchgate.net]
o 3. researchgate.net [researchgate.net]
e 4. ejchem.journals.ekb.eg [ejchem.journals.ekb.eq]

e 5. Synthesis of new derivatives of 2-chloro-3-formyl-1,8-naphthyridine | European Journal of
Chemistry [eurjchem.com]

 To cite this document: BenchChem. [CAS number and molecular structure of 2-
(Chloromethyl)-1,8-naphthyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3322566#cas-number-and-molecular-structure-of-2-
chloromethyl-1-8-naphthyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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